Cas no 2172171-85-4 (4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid)

• Product Name: 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid
• CAS No: 2172171-85-4
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6526553
• PubChem ID: 165577341
• Update Time: 2025-05-19

4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid
• 2172171-85-4
• EN300-1557588
• 4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)pentanoic acid

• Inchi： 1S/C25H28N2O5/c1-15(10-11-23(28)29)27-24(30)21-12-16(21)13-26-25(31)32-14-22-19-8-4-2-6-17(19)18-7-3-5-9-20(18)22/h2-9,15-16,21-22H,10-14H2,1H3,(H,26,31)(H,27,30)(H,28,29)
• InChI Key： FBJHTZGVAZOKBO-UHFFFAOYSA-N
• SMILES： O=C(C1CC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C)CCC(=O)O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid

Introduction to 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic Acid (CAS No. 2172171-85-4)

4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid, identified by its CAS number 2172171-85-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for drug development, particularly in the areas of enzyme inhibition and molecular recognition. The structural complexity of this molecule, characterized by its intricate arrangement of functional groups, makes it a subject of intense research interest.

The core structure of 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid incorporates several key features that contribute to its biological activity. The presence of a fluoren-9-yl moiety, a well-known pharmacophore in medicinal chemistry, enhances the molecule's solubility and binding affinity. Additionally, the methoxycarbonyl group and the cyclopropyl ring introduce specific interactions with biological targets, making this compound a versatile scaffold for further derivatization and optimization.

In recent years, there has been a surge in research focused on developing novel inhibitors for various therapeutic targets. The pentanoic acid moiety in this compound provides a hydrophobic anchor that can be tailored to fit specific binding pockets in proteins. This has led to investigations into its potential as an inhibitor for enzymes involved in metabolic pathways and signal transduction. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases and proteases, which are critical targets in oncology and inflammatory diseases.

The synthesis of 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluoren-9-yl group through methoxycarbonylation followed by aminoalkylation and formamide formation are key steps in constructing the core structure. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity. These methods align with contemporary trends in synthetic organic chemistry, emphasizing efficiency and sustainability.

The biological evaluation of this compound has revealed intriguing properties that warrant further exploration. In vitro studies have demonstrated that it can modulate the activity of target enzymes with high selectivity. This selectivity is crucial for minimizing side effects and improving therapeutic efficacy. Additionally, the compound's ability to interact with biological targets suggests potential applications in drug discovery for neurological disorders, where precise molecular recognition is essential.

The pharmacokinetic profile of 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid is another area of active investigation. Researchers are exploring ways to optimize its absorption, distribution, metabolism, and excretion (ADME) properties to enhance its clinical potential. This involves modifications to the molecule's structure to improve solubility, reduce toxicity, and prolong half-life. Such efforts are consistent with current trends in drug development, where optimizing pharmacokinetic parameters is as important as targeting biological activity.

The role of computational chemistry in designing and analyzing compounds like this one cannot be overstated. Molecular modeling techniques have been used to predict binding affinities and understand interaction mechanisms. These predictions guide experimental efforts by identifying promising derivatives for synthesis. The integration of computational methods with traditional wet chemistry approaches has accelerated the pace of drug discovery significantly.

The future prospects for 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid are vast. As research continues, new derivatives will be synthesized and tested for their therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into clinical applications. The compound's unique structural features make it a valuable tool for developing next-generation therapeutics against a wide range of diseases.

In conclusion, 4-{(2-{(9H-fluoren-lOYlmethoxycarbonyl)amino)methylcyclopropvl